Cas no 923225-24-5 (N-cyclopropyl-2-(piperazin-1-yl)propanamide)

• Product Name: N-cyclopropyl-2-(piperazin-1-yl)propanamide
• CAS No: 923225-24-5
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• MDL: MFCD08691122
• CID: 844569
• PubChem ID: 16227404
• Update Time: 2025-04-19

N-cyclopropyl-2-(piperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-CYCLOPROPYL-2-PIPERAZIN-1-YLPROPANAMIDE
• N-cyclopropyl-2-(piperazin-1-yl)propanamide
• J-523546
• LNIKQZSKGDWGHM-UHFFFAOYSA-N
• SCHEMBL1899938
• CS-0243085
• 923225-24-5
• CHEMBL4585200
• N-cyclopropyl-2-piperazin-1-yl-propionamide
• EN300-25871
• AKOS009104945
• Z218602486
• N-cyclopropyl-2-piperazin-1-ylpropanamide, AldrichCPR
• STL301864
• G26969

• MDL： MFCD08691122
• Inchi： 1S/C10H19N3O/c1-8(10(14)12-9-2-3-9)13-6-4-11-5-7-13/h8-9,11H,2-7H2,1H3,(H,12,14)
• InChI Key： LNIKQZSKGDWGHM-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1CCNCC1)NC1CC1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.4Ų